Cas no 897399-74-5 (Ethyl 6-(pyrrolidin-1-yl)nicotinate)

• Product Name: Ethyl 6-(pyrrolidin-1-yl)nicotinate
• CAS No: 897399-74-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 1028122
• PubChem ID: 52983483
• Update Time: 2025-07-18

Ethyl 6-(pyrrolidin-1-yl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(pyrrolidin-1-yl)nicotinate
• 3-PYRIDINECARBOXYLIC ACID, 6-(1-PYRROLIDINYL)-, ETHYL ESTER
• Ethyl 6-(pyrrolidin-1-yl)nicotite
• ethyl 6-pyrrolidin-1-ylpyridine-3-carboxylate
• 6-pyrrolidin-1-yl-nicotinic acid ethyl ester
• Y6469
• Ethyl 6-(1-pyrrolidinyl)-3-pyridinecarboxylate (ACI)
• 2-(Pyrrolidin-1-yl)pyridine-5-carboxylic acid ethyl ester
• 6-(Pyrrolidin-1-yl)nicotinic acid ethyl ester
• 897399-74-5
• MFCD11616057
• 6-pyrrolidin-1-yl-nicotinic acidethyl ester
• GBMFXFWSILETIS-UHFFFAOYSA-N
• DB-002149
• DB-078477
• Ethyl6-(pyrrolidin-1-yl)nicotinate
• AKOS015900859
• ETHYL 6-(PYRROLIDIN-1-YL)PYRIDINE-3-CARBOXYLATE
• SCHEMBL2820792
• DTXSID20680702

• MDL： MFCD11616057
• Inchi： 1S/C12H16N2O2/c1-2-16-12(15)10-5-6-11(13-9-10)14-7-3-4-8-14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： GBMFXFWSILETIS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(N2CCCC2)=NC=1)OCC

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 2

Experimental Properties

• Density: 1.149
• PSA: 42.43000
• LogP: 1.92350

Additional information on Ethyl 6-(pyrrolidin-1-yl)nicotinate

Recent Advances in the Study of Ethyl 6-(pyrrolidin-1-yl)nicotinate (CAS: 897399-74-5) in Chemical Biology and Pharmaceutical Research

Ethyl 6-(pyrrolidin-1-yl)nicotinate (CAS: 897399-74-5) is a compound of growing interest in the fields of chemical biology and pharmaceutical research. This molecule, characterized by its nicotinate core and pyrrolidine substitution, has recently been the subject of several studies exploring its potential applications in drug discovery and development. The compound's unique structural features make it a promising scaffold for the design of novel bioactive molecules targeting various disease pathways.

Recent studies have focused on the synthesis and optimization of Ethyl 6-(pyrrolidin-1-yl)nicotinate derivatives to enhance their pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported the development of a series of analogs with improved binding affinity to specific protein targets. The researchers employed computational modeling and structure-activity relationship (SAR) analysis to guide their synthetic efforts, resulting in compounds with significantly enhanced potency compared to the parent molecule.

In the context of neurological disorders, preliminary investigations have suggested that Ethyl 6-(pyrrolidin-1-yl)nicotinate may interact with neurotransmitter receptors. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated moderate activity at certain receptor subtypes, though further optimization is required to achieve clinical relevance. These findings open new avenues for the development of treatments for conditions such as Parkinson's disease and cognitive disorders.

The metabolic stability and pharmacokinetic profile of Ethyl 6-(pyrrolidin-1-yl)nicotinate have also been examined in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated that the compound shows reasonable metabolic stability in liver microsome assays, with a half-life that suggests potential for oral bioavailability. However, researchers noted that formulation strategies may be necessary to address solubility limitations observed in certain experimental conditions.

From a synthetic chemistry perspective, novel methodologies for the preparation of Ethyl 6-(pyrrolidin-1-yl)nicotinate and its derivatives have been developed. A 2024 publication in Organic Process Research & Development described an improved catalytic system for the key coupling reaction, achieving higher yields and better regioselectivity compared to traditional methods. This advancement could facilitate larger-scale production for further biological evaluation.

As research continues, the potential applications of Ethyl 6-(pyrrolidin-1-yl)nicotinate appear to be expanding beyond its initial scope. Recent patent applications suggest interest in its use as a building block for materials science applications, particularly in the development of functional polymers with specific electronic properties. This cross-disciplinary potential highlights the versatility of this chemical scaffold.

In conclusion, Ethyl 6-(pyrrolidin-1-yl)nicotinate (CAS: 897399-74-5) represents an important focus area in contemporary chemical biology research. The compound's demonstrated biological activity, coupled with ongoing synthetic improvements, positions it as a valuable tool for drug discovery efforts. Future research directions likely will include more extensive in vivo evaluation, target identification studies, and exploration of its potential in combination therapies.